Cas no 2229180-86-1 (6-(azidomethyl)pyrazolo1,5-apyrimidine)

• Product Name: 6-(azidomethyl)pyrazolo1,5-apyrimidine
• CAS No: 2229180-86-1
• MF: C₇H₆N₆
• MW: 174.162739276886
• CID: 6353620
• PubChem ID: 165802093
• Update Time: 2025-06-09

6-(azidomethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(azidomethyl)pyrazolo1,5-apyrimidine
• 2229180-86-1
• 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine
• EN300-1737082

• Inchi： 1S/C7H6N6/c8-12-10-4-6-3-9-7-1-2-11-13(7)5-6/h1-3,5H,4H2
• InChI Key： ZZKUALVLYZOJBM-UHFFFAOYSA-N
• SMILES： N12C=C(C=NC1=CC=N2)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 174.06539422g/mol
• Monoisotopic Mass: 174.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.6Ų

Additional information on 6-(azidomethyl)pyrazolo1,5-apyrimidine

Introduction to 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2229180-86-1)

6-(azidomethyl)pyrazolo[1,5-a]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229180-86-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyrimidine derivatives, which are known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of an azidomethyl substituent in its molecular structure introduces a high reactivity that makes it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine consists of a fused ring system comprising a pyrazole ring connected to a pyrimidine ring. This fused architecture is common in many bioactive molecules and contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The azidomethyl group is particularly noteworthy as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine and its derivatives. Research studies have demonstrated that this compound exhibits promising activities against various diseases, particularly in the area of oncology. The azidomethyl moiety allows for facile introduction of other functional groups, making it an ideal scaffold for structure-activity relationship (SAR) studies. By modifying the substituents around the pyrazolopyrimidine core, researchers can fine-tune the biological properties of the compound to enhance its efficacy and reduce potential side effects.

One of the most exciting applications of 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine is in the development of targeted therapies for cancer. Preclinical studies have shown that derivatives of this compound can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, some derivatives have been found to block the activity of tyrosine kinases, which are often overexpressed in cancer cells and contribute to their uncontrolled growth. Additionally, the azidomethyl group can be used to link this compound to other molecules via click chemistry reactions, leading to the development of conjugates that can deliver drugs directly to tumor sites.

The synthesis of 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functionalization steps to introduce the azidomethyl group. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

From a medicinal chemistry perspective, 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine represents an excellent example of how structural modifications can lead to novel bioactive compounds. The combination of the pyrazolopyrimidine scaffold with the reactive azidomethyl group provides a rich platform for drug discovery. Researchers are increasingly leveraging computational methods such as molecular docking and virtual screening to identify potential derivatives with enhanced pharmacological properties. These computational approaches complement traditional experimental methods and accelerate the discovery process.

The biological activity of 6-(azidomethyl)pyrazolo[1,5-a]pyrimidine is not limited to cancer therapy; it also shows promise in treating other diseases. For example, some studies have indicated that this compound may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. Furthermore, its ability to modulate inflammatory pathways suggests potential applications in treating autoimmune disorders and chronic inflammatory diseases.

In conclusion,6-(azidomethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2229180-86-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it a valuable tool for developing new drugs targeting various diseases, particularly cancer. As research continues to uncover new applications for this molecule and its derivatives,6-(azidomethyl)pyrazolo[1,5-a]pyrimidine is poised to play an important role in future therapeutic strategies.